Cas no 88940-76-5 (5-Pyrimidinebutanol)

• Product Name: 5-Pyrimidinebutanol
• CAS No: 88940-76-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 619110
• PubChem ID: 13557542
• Update Time: 2025-04-19

5-Pyrimidinebutanol Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinebutanol
• 4-pyrimidin-5-ylbutan-1-ol
• 4-(PYRIMIDIN-5-YL)BUTAN-1-OL
• 88940-76-5
• SCHEMBL10350035
• DTXSID20543808
• LKMYTUMPGDDLAY-UHFFFAOYSA-N

• Inchi： 1S/C8H12N2O/c11-4-2-1-3-8-5-9-7-10-6-8/h5-7,11H,1-4H2
• InChI Key： LKMYTUMPGDDLAY-UHFFFAOYSA-N
• SMILES： OCCCCC1=CN=CN=C1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 92.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives